Cas no 1261891-94-4 (Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate)

Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate structure
1261891-94-4 structure
Product Name:Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
CAS No:1261891-94-4
MF:C16H12FNO3
MW:285.269787788391
MDL:MFCD18314531
CID:1219568
PubChem ID:53220205
Update Time:2025-09-27

Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
    • Ethyl 3'-cyano-3-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
    • 1261891-94-4
    • 2-Cyano-4-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%
    • 2-CYANO-4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]PHENOL
    • MFCD18314531
    • DTXSID10684976
    • MDL: MFCD18314531
    • Inchi: 1S/C16H12FNO3/c1-2-21-16(20)13-5-3-11(8-14(13)17)10-4-6-15(19)12(7-10)9-18/h3-8,19H,2H2,1H3
    • InChI Key: CGNYFHPEALABAU-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(=C(C#N)C=1)O

Computed Properties

  • Exact Mass: 285.08012141g/mol
  • Monoisotopic Mass: 285.08012141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70.3Ų

Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320574-5 g
2-Cyano-4-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%; .
1261891-94-4 95%
5g
€1,159.00 2022-08-31
abcr
AB320574-5g
2-Cyano-4-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%; .
1261891-94-4 95%
5g
€1159.00 2024-04-20
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